Cas no 899966-55-3 (2-ethoxy-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: 2-ethoxy-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 899966-55-3
• MF: C₁₆H₁₇N₅O₃
• MW: 327.337882757187
• CID: 5491712
• PubChem ID: 18586696
• Update Time: 2025-07-15

2-ethoxy-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• F2823-0340
• AKOS024470412
• 2-ethoxy-N-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• 899966-55-3
• 2-ethoxy-N-[1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• 2-ethoxy-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
• 2-ethoxy-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

• Inchi： 1S/C16H17N5O3/c1-3-24-9-14(22)19-20-10-17-15-13(16(20)23)8-18-21(15)12-6-4-11(2)5-7-12/h4-8,10H,3,9H2,1-2H3,(H,19,22)
• InChI Key： QITHSFYYXLNZKO-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C3C=CC(C)=CC=3)C=2N=CN1NC(COCC)=O

Computed Properties

• Exact Mass: 327.13313942g/mol
• Monoisotopic Mass: 327.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-ethoxy-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

Comprehensive Overview of 2-ethoxy-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS No. 899966-55-3)

2-ethoxy-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS No. 899966-55-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its pyrazolo[3,4-d]pyrimidine core, is a derivative of heterocyclic compounds known for their diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including the ethoxy and acetamide functional groups, which contribute to its solubility and reactivity.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and material science. The pyrazolo[3,4-d]pyrimidine scaffold, in particular, has been explored for its role in modulating enzymatic pathways, making it a hotspot for studies targeting kinase inhibitors and anti-inflammatory agents. Users searching for "CAS 899966-55-3 uses" or "pyrazolo[3,4-d]pyrimidine derivatives" often seek insights into its synthetic routes and pharmacological potential.

The compound's 4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl moiety is a key structural element that enhances its binding affinity to biological targets. This feature aligns with current trends in fragment-based drug design, where small molecular fragments are optimized for high specificity. Additionally, the 4-methylphenyl group introduces lipophilicity, which is critical for membrane permeability—a frequently discussed topic in forums and publications focused on drug delivery systems.

From a synthetic chemistry perspective, 2-ethoxy-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide is often synthesized via multi-step reactions involving condensation and cyclization techniques. Researchers investigating "how to synthesize pyrazolo[3,4-d]pyrimidine" or "acetamide derivatives in drug development" will find this compound's synthetic pathway highly relevant. Its CAS No. 899966-55-3 serves as a unique identifier in chemical databases, facilitating accurate literature retrieval.

The growing interest in personalized medicine and targeted therapies has further highlighted the importance of structurally diverse compounds like this one. Its potential applications in oncology and neurological disorders are under investigation, with preliminary studies suggesting inhibitory effects on specific protein kinases. This aligns with searches such as "pyrazolo[3,4-d]pyrimidine in cancer research" or "kinase inhibitors 2024," reflecting user curiosity about cutting-edge therapeutic strategies.

In summary, 2-ethoxy-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide represents a promising candidate for further exploration in medicinal chemistry. Its structural complexity and functional versatility make it a valuable subject for both academic and industrial research, addressing contemporary challenges in drug design and biomolecular interactions.